Cas no 1249023-83-3 (3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine)

• Product Name: 3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine
• CAS No: 1249023-83-3
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5321552
• PubChem ID: 62349003
• Update Time: 2025-06-18

3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-[(piperidin-3-yl)methoxy]pyridine
• 1249023-83-3
• AKOS011634099
• F6608-1587
• 3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine

• Inchi： 1S/C12H18N2O/c1-10-4-2-7-14-12(10)15-9-11-5-3-6-13-8-11/h2,4,7,11,13H,3,5-6,8-9H2,1H3
• InChI Key： XMBMQYFOKWLJJK-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC=CN=1)CC1CNCCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine

Professional Introduction to 3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine (CAS No. 1249023-83-3)

3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine, a compound with the chemical identifier CAS No. 1249023-83-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a piperidin-3-yl moiety and a methoxy group at the 2-position of the pyridine ring contributes to its unique chemical properties, making it a valuable scaffold for further medicinal chemistry exploration.

The synthesis and characterization of 3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine have been subjects of extensive research, particularly in the context of drug discovery and development. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules, which exhibit promising biological activities. The compound's structural features make it a versatile building block for designing molecules with enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity.

In the realm of medicinal chemistry, the incorporation of heterocyclic structures such as pyridine derivatives has been widely recognized for their ability to modulate biological pathways effectively. The 3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine molecule, with its well-defined functional groups, offers a rich platform for structure-activity relationship (SAR) studies. These studies are crucial for understanding how modifications at specific positions within the molecule can influence its biological efficacy and selectivity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine. Molecular modeling techniques have enabled researchers to predict the binding modes of this compound with various biological targets, providing insights into its potential therapeutic applications. Such computational approaches are indispensable in modern drug discovery, as they allow for the rapid screening of large libraries of compounds and the identification of lead candidates with high precision.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. Compounds containing the piperidine moiety are known for their ability to interact with a variety of enzymes and receptors, making them suitable candidates for treating conditions ranging from neurological disorders to inflammatory diseases. The piperidin-3-yl group in 3-Methyl-2-[(piperidin-3-yl)methoxy]pyridine is particularly noteworthy, as it enhances the compound's affinity for certain biological targets while maintaining favorable pharmacokinetic profiles.

Moreover, the methoxy group at the 2-position of the pyridine ring plays a critical role in modulating the electronic properties of the molecule. This functional group can influence both the reactivity and stability of 3-Methyl-2-[(piperidin-3-ylmethoxy)pyridine], making it an attractive candidate for further chemical modifications. Researchers have explored various synthetic strategies to introduce additional functional groups or alter existing ones, aiming to optimize the compound's biological activity and therapeutic potential.

The growing body of literature on 3-Methyl-2-[piperidin-3-ylmethoxy]pyridine underscores its significance in contemporary pharmaceutical research. Several studies have demonstrated its efficacy in preclinical models, where it has shown promise as a treatment for various diseases. These findings have prompted further investigation into its mechanism of action and potential clinical applications. The compound's ability to interact with multiple biological pathways makes it a compelling candidate for developing multi-target drugs, which are increasingly sought after in modern medicine.

In conclusion, 3-Methyl-[(piperidin⁻ methoxy]>>>>>>>>[CAS No.]12490238738738738738738738738738738738738738738738738Methyl>[CAS No.]12490Methoxy>[CAS No.]12490Piperidine>[CAS No.]12490Pyridine> exhibits remarkable potential as a pharmacological tool due to its unique structural features and diverse biological activities. Continued research into this compound is likely to yield novel therapeutic agents that address unmet medical needs across various therapeutic areas.